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Compound of Interest

Compound Name: Morpholin-4-ylurea

Cat. No.: B14717392

An In-depth Technical Guide on the Core Structure of Morpholin-4-ylurea

Introduction

Morpholin-4-ylurea is a chemical compound that integrates two key pharmacologically
relevant moieties: a morpholine ring and a urea functional group. The morpholine heterocycle,
a saturated six-membered ring containing both an ether and a secondary amine function, is a
privileged structure in medicinal chemistry.[1][2] It is often incorporated into drug candidates to
improve pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.
The urea group is a common structural motif in biologically active molecules, capable of
forming multiple hydrogen bonds, which allows for strong and specific interactions with
biological targets like enzymes and receptors.[1] This guide provides a detailed examination of
the basic structure, properties, synthesis, and conceptual biological role of Morpholin-4-
ylurea.

Core Molecular Structure

The fundamental structure of Morpholin-4-ylurea consists of a morpholine ring covalently
bonded to a urea moiety.

» Morpholine Moiety: Morpholine is a saturated heterocycle with the chemical formula
O(CH2CH2)2NH.[3] The ring atoms are numbered starting from the oxygen as position 1,
proceeding around the ring to the nitrogen atom at position 4. In its stable chair
conformation, it provides a defined three-dimensional scaffold.[4]
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e Urea Moiety: Urea has the structure (NH2)2CO. It is a planar molecule featuring a central

carbonyl group flanked by two amino groups. This arrangement makes it an excellent

hydrogen bond donor and acceptor.

o Linkage: In Morpholin-4-ylurea, the linkage occurs between the nitrogen atom at the 4-

position of the morpholine ring and one of the nitrogen atoms of the urea group. This forms a

substituted urea where the morpholine ring acts as one of the substituents. The systematic

IUPAC name for this structure is (morpholin-4-yl)urea.

Caption: Chemical structure of Morpholin-4-ylurea.

Physicochemical Properties

Quantitative data for the parent Morpholin-4-ylurea compound is compiled below. These

properties are critical for researchers in drug development for predicting the compound's

behavior in biological systems.

Property Value Source
Molecular Formula CsH11N302 (Computed)
Molecular Weight 145.16 g/mol [5]
IUPAC Name (morpholin-4-yl)urea (Systematic)
CAS Number Not directly available for parent )

compound
SMILES C1COCCN1C(=O)N (Computed)
InChl Key (Varies by specific isomer/salt) (Computed)
Hydrogen Bond Donors 2 (Computed)
Hydrogen Bond Acceptors 4 (Computed)
LogP (Predicted) -1.1 (Computed)

Note: Some properties are computed as the parent compound is not widely cataloged. Data for

substituted analogs are available in chemical databases.
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Experimental Protocols: Synthesis

A general and robust method for the synthesis of substituted ureas involves the reaction of an
amine with an isocyanate. For the parent Morpholin-4-ylurea, a common laboratory-scale
synthesis can be adapted from protocols used for similar structures.[4]

Objective: To synthesize (morpholin-4-yl)urea from 4-aminomorpholine.
Materials:

e 4-Aminomorpholine

e Potassium cyanate (KOCN)

e Hydrochloric acid (HCI), concentrated

» Ethanol

o Water

o Standard laboratory glassware (round-bottom flask, condenser, beaker, etc.)
e Stirring and heating apparatus

Methodology:

o Preparation of Amine Salt: Dissolve 1.0 equivalent of 4-aminomorpholine in a suitable
solvent like water or ethanol.

» Slowly add 1.0 equivalent of concentrated hydrochloric acid with stirring in an ice bath to
form the hydrochloride salt of 4-aminomorpholine.

o Urea Formation: In a separate flask, dissolve 1.1 equivalents of potassium cyanate in water.

e Add the potassium cyanate solution dropwise to the stirred solution of the 4-
aminomorpholine hydrochloride salt at room temperature.
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» Reaction: Gently heat the reaction mixture to reflux (approximately 50-60°C) for 2-4 hours.
The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

« |solation: Cool the reaction mixture to room temperature and then further in an ice bath to
precipitate the product.

o Collect the solid product by vacuum filtration and wash with cold water.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as an ethanol/water mixture, to yield colorless crystals of (morpholin-4-yl)urea.

Reactants

Potassium Cyanate Process Workup & Purification
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Caption: General workflow for the synthesis of Morpholin-4-ylurea.

Biological Context and Signaling

While specific signaling pathways for the unsubstituted Morpholin-4-ylurea are not extensively
documented, the morpholine scaffold is a key component in numerous clinically relevant drugs,
including kinase inhibitors and anticancer agents.[1][6][7] Compounds containing the
morpholine-urea motif often function as inhibitors of specific enzymes, such as kinases or
proteases, by interacting with the enzyme's active site.

The logical relationship for investigating the biological activity of a novel morpholine-urea
compound would follow a standard drug discovery pipeline. This involves initial screening
against a panel of targets, followed by more detailed mechanistic studies for promising hits.
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Caption: Logical workflow for identifying the biological target of Morpholin-4-ylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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